Cas no 1269285-99-5 ([2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine)

• Product Name: [2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine
• CAS No: 1269285-99-5
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 4692522
• Update Time: 2025-05-22

[2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine Chemical and Physical Properties

Names and Identifiers

• [2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine
• 2-methoxy-5-(1H-pyrazol-5-yl)aniline
• FCH925245
• 2-methoxy-5-(2H-pyrazol-3-yl)aniline
• [2-methoxy-5-(1H-pyrazol-3-yl)phenyl]amine

• Inchi： 1S/C10H11N3O/c1-14-10-3-2-7(6-8(10)11)9-4-5-12-13-9/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： ZUMLCTZHKKULHP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N)C1=CC=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Topological Polar Surface Area: 63.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on [2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine

[2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine: A Comprehensive Overview

The compound [2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine, identified by the CAS number 1269285-99-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic amines, characterized by the presence of an amino group (-NH2) attached to an aromatic ring. The structure of this molecule is particularly interesting due to the substitution pattern on the phenyl ring, which includes a methoxy group (-OCH3) at the 2-position and a pyrazole ring at the 5-position. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry. Pyrazole, a five-membered heterocyclic ring containing two adjacent nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π-π interactions. These properties make pyrazole derivatives valuable in drug design, particularly in targeting specific proteins or enzymes. The methoxy group in [2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine further enhances the molecule's solubility and bioavailability, making it a promising candidate for pharmacological applications.

One of the most recent advancements involving this compound is its role in the development of novel anticancer agents. Researchers have explored the ability of [2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine to inhibit key enzymes involved in cancer cell proliferation. For instance, studies have demonstrated its potential as an inhibitor of histone deacetylases (HDACs), which are enzymes that play a critical role in chromatin remodeling and gene expression regulation. By inhibiting HDACs, this compound could potentially induce cancer cell apoptosis and suppress tumor growth.

In addition to its therapeutic potential, [2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine has also been investigated for its applications in materials science. The molecule's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). These frameworks are highly porous materials with applications in gas storage, catalysis, and sensing technologies. The unique combination of functional groups in this compound makes it an ideal building block for constructing MOFs with tailored properties.

The synthesis of [2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by methylation to introduce the methoxy group and subsequent coupling reactions to attach the pyrazole ring. The final step involves amination to introduce the amino group, resulting in the complete structure of the compound. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways and toxicity profile of [2-Methoxy-5-(1H-pyrazol-5-yl)phenyl]amine is crucial for its safe handling and application. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, further research is needed to assess its long-term environmental impact and potential bioaccumulation in aquatic systems.

In conclusion, [2-Methoxy-5-(1H-pyrazol-5-y phenyl)]amine represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological research, positions it as a valuable tool in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to make significant contributions to both academic research and industrial applications.